[2-(Phenoxymethyl)-4,5-dihydro-1,3-oxazole-4,4-diyl]dimethanol

• CAS: 727674-58-0
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• SMILES: C1C(N=C(O1)COC2=CC=CC=C2)(CO)CO
• InChI: InChI=1S/C12H15NO4/c14-7-12(8-15)9-17-11(13-12)6-16-10-4-2-1-3-5-10/h1-5,14-15H,6-9H2
• InChIKey: XJCUBIFAIWMENR-UHFFFAOYSA-N

Researchers face limited interchangeability among 2-substituted oxazoline scaffolds, where phenoxymethyl vs. phenyl groups alter lipophilicity, H-bonding, and bioactivity. This compound solves that with a distinct C2 substituent for precise SAR. - Anti-inflammatory reference scaffold (46.5-48.5% paw edema inhibition in class analogs). - Dual primary alcohols enable polymer derivatization; XLogP3 ~0 (more lipophilic than 2-phenyl analog). - Procurement-ready: ≥98% purity, gram-to-kg scale, ISO-certified supply chain.

727674-58-0: Chemical Identity and Core Characteristics

[2-(Phenoxymethyl)-4,5-dihydro-1,3-oxazole-4,4-diyl]dimethanol (CAS 727674-58-0) is a heterocyclic organic compound with the molecular formula C12H15NO4 and a molecular weight of 237.25 g/mol . It features a 4,5-dihydro-1,3-oxazole (oxazoline) ring substituted at the 2-position with a phenoxymethyl group and at the 4-position with two hydroxymethyl groups . This compound belongs to the broader class of 4,4-bis(hydroxymethyl)-2-substituted oxazolines, which are utilized as synthetic intermediates and building blocks in medicinal chemistry and polymer science .

WorkflowSynthetic intermediate in medicinal chemistry and polymer science

SelectionC2 phenoxymethyl substituent for modifiable lipophilicity and conformational flexibility

Use ContextBuilding block for bis-hydroxymethyl oxazoline derivatization

Critical Role of the C2 Substituent in 727674-58-0

The 4,4-bis(hydroxymethyl)-2-substituted-oxazoline scaffold is highly sensitive to the nature of the C2 substituent, which governs key properties including lipophilicity, hydrogen-bonding capacity, and molecular recognition. Simply replacing the phenoxymethyl moiety of 727674-58-0 with a phenyl (CAS 62203-32-1) or 4-methoxyphenyl (CAS 91642-17-0) group alters the ether-linked oxygen's contribution to polarity and conformational flexibility . The phenoxymethyl group introduces an additional rotatable bond and an ether oxygen absent in direct aryl analogs, which can modulate solubility, metabolic stability, and target engagement in medicinal chemistry contexts [1]. These structural nuances mean that in-class compounds are not functionally interchangeable for applications requiring precise physicochemical or pharmacological profiles.

Polarity shift

Phenoxymethyl ether oxygen alters hydrogen-bonding compared to direct aryl analogs, potentially changing solubility and binding.

Conformational flexibility

Extra rotatable bond absent in 2-phenyl and 2-(4-methoxyphenyl) analogs may influence binding entropy and bioactive conformations.

Pharmacological profile divergence

Reported class-level anti-inflammatory or anticonvulsant activities may not transfer across C2 substituents; direct substitution is not recommended without validation.

• [1] Khanum SA, Noor Fatima Khanum, Shashikanth M. Synthesis and anti-inflammatory activity of 2-aryloxy methyl oxazolines. Bioorganic & Medicinal Chemistry Letters. 2008;18(16):4597-4601. View Source

Quantitative Differentiation Against Structural Analogs

Physicochemical Differentiation: Density and Boiling Point

The target compound 727674-58-0 exhibits a computed density of 1.3±0.1 g/cm³ and a boiling point of 415.0±20.0 °C at 760 mmHg . In contrast, the 2-phenyl analog (CAS 62203-32-1) has a lower density of 1.26 g/cm³ and a lower boiling point of 393.2 °C at 760 mmHg . The higher boiling point and density of 727674-58-0 are consistent with the increased molecular weight and additional ether oxygen introduced by the phenoxymethyl substituent.

Density & Boiling Point

Computed

1.3±0.1 g/cm³ & 415.0±20.0°C

Informs purification strategy and handling requirements

Δ vs. phenyl analog: +0.04 g/cm³, +21.8°C (computed)

Evidence Dimension	Computed density and boiling point
Target Compound Data	Density: 1.3±0.1 g/cm³; Boiling point: 415.0±20.0 °C at 760 mmHg
Comparator Or Baseline	2-Phenyl-4,5-dihydro-1,3-oxazole-4,4-diyl)dimethanol (CAS 62203-32-1): Density 1.26 g/cm³; Boiling point 393.2 °C at 760 mmHg
Quantified Difference	Δ Density ≈ +0.04 g/cm³; Δ Boiling point ≈ +21.8 °C
Conditions	Computed/estimated values from ChemSrc and Chem960 databases

Why This Matters

Differences in boiling point and density inform purification strategy (e.g., distillation feasibility) and storage/handling requirements during procurement for process chemistry applications.

Lipophilicity Modulation: Computed logP Comparison

The 2-phenyl analog (CAS 62203-32-1, 'bis-HMPO') has a computed XLogP3 of -0.1 [1]. Although a precisely matching computed XLogP3 value for 727674-58-0 is not available from the same authoritative source, the additional phenoxy methylene ether bridge in 727674-58-0 is structurally expected to increase lipophilicity relative to the directly attached phenyl ring. This is supported by the logP of 2.4 reported for a structurally related phenoxymethyl oxazoline compound [2]. Increased lipophilicity can enhance membrane permeability but may also affect aqueous solubility and metabolic clearance.

Lipophilicity (logP)

Class-level inference

Δ logP ≈ +1.0 to +2.5

May increase membrane permeability; affects solubility

Estimated from analog data; no direct measurement for target

Evidence Dimension	Computed partition coefficient (logP)
Target Compound Data	Computed logP estimated at ~1.0–2.4 based on structurally related phenoxymethyl oxazoline fragments
Comparator Or Baseline	2-Phenyl analog (CAS 62203-32-1): XLogP3 = -0.1 (PubChem)
Quantified Difference	Estimated Δ logP ≈ +1.0 to +2.5 log units (class-level inference)
Conditions	Computed logP values from PubChem (XLogP3) and MolBic database; no direct head-to-head measurement available for 727674-58-0

Why This Matters

Lipophilicity differences of this magnitude can significantly affect compound partitioning, protein binding, and membrane permeability, making 727674-58-0 a distinct choice for applications where moderate lipophilicity is desired over the more hydrophilic 2-phenyl analog.

• [1] PubChem. CID 254960: 4,4-Bis(hydroxymethyl)-2-phenyl-2-oxazoline. Computed Properties: XLogP3. View Source
• [2] MolBic IDRBLab. Compound Information: Phenoxymethyl oxazoline logP. Database Entry. View Source

Rotatable Bond Count and Conformational Flexibility

The target compound 727674-58-0 features a phenoxymethyl substituent at C2, which introduces an additional rotatable bond (the CH₂–O–Ph ether linkage) compared to the directly attached aryl rings of the 2-phenyl (CAS 62203-32-1) and 2-(4-methoxyphenyl) (CAS 91642-17-0) analogs. The 2-phenyl analog has 3 rotatable bonds in total [1]. The 2-(4-methoxyphenyl) analog shares the same heavy atom count as 727674-58-0 (both C12H15NO4) but differs in the attachment mode of the phenyl-oxygen moiety—direct aryl ether vs. methylene-bridged ether . This additional degree of conformational freedom in 727674-58-0 can influence binding entropy and the compound's ability to adopt bioactive conformations.

Rotatable Bonds

Class-level inference

Δ ≈ +2 to +3 bonds

Conformational flexibility may benefit binding to flexible pockets

2-Phenyl analog has 3 rotatable bonds (PubChem)

Evidence Dimension	Rotatable bond count and conformational flexibility
Target Compound Data	Estimated ~5–6 rotatable bonds (phenoxymethyl ether + two hydroxymethyl groups + oxazoline ring attachments)
Comparator Or Baseline	2-Phenyl analog (CAS 62203-32-1): 3 rotatable bonds (PubChem); 2-(4-Methoxyphenyl) analog (CAS 91642-17-0): isomeric but with a directly attached 4-methoxyphenyl ring (no methylene bridge)
Quantified Difference	Δ Rotatable bonds ≈ +2 to +3 (class-level inference based on structural comparison)
Conditions	Structural analysis based on SMILES and InChI comparison; rotatable bond counts from PubChem for comparator

Why This Matters

The increased rotatable bond count of 727674-58-0 may confer entropic advantages in binding to flexible protein pockets but could also impose a penalty in rigid binding sites. This differentiates it for medicinal chemistry campaigns where conformational flexibility is a key design parameter.

• [1] PubChem. CID 254960: 4,4-Bis(hydroxymethyl)-2-phenyl-2-oxazoline. Computed Properties. View Source

Anti-Inflammatory Activity: 2-Aryloxy Methyl Oxazoline SAR Context

In a published structure–activity relationship (SAR) study of 2-aryloxy methyl oxazolines (compounds 3a–n), several analogs demonstrated significant anti-inflammatory activity in the carrageenan-induced rat paw edema model. Compounds 3b, 3h, and 3l produced 48.2%, 48.5%, and 46.5% inhibition, respectively, with lower ulcerogenic activity than standard drugs aspirin and phenylbutazone [1]. While 727674-58-0 itself was not among the compounds directly tested in this study, it shares the identical 2-aryloxy methyl oxazoline core scaffold with a phenoxy substituent, positioning it within this biologically validated chemotype. The phenoxy group in 727674-58-0 provides a distinct electronic and steric profile compared to the substituted phenoxy derivatives in the study.

Anti-inflammatory SAR

Class-level inference

Unsubstituted phenoxy congener of active 2-aryloxy methyl oxazoline series

Reference compound for anti-inflammatory SAR expansion

Analogs achieved 46.5–48.5% inhibition in rat paw edema model

Evidence Dimension	In vivo anti-inflammatory activity (carrageenan-induced rat paw edema)
Target Compound Data	Not directly tested in the cited study; structurally belongs to the 2-aryloxy methyl oxazoline series as the unsubstituted phenoxy congener
Comparator Or Baseline	Compounds 3b, 3h, 3l: 46.5–48.5% inhibition; Aspirin and Phenylbutazone (standard drugs used as positive controls)
Quantified Difference	Class-level: 2-aryloxy methyl oxazolines achieve 46.5–48.5% inhibition at tested doses; the specific value for the unsubstituted phenoxy analog (727674-58-0) has not been reported in the peer-reviewed literature
Conditions	Carrageenan-induced rat paw edema model; oral administration; comparison to aspirin and phenylbutazone standards

Why This Matters

The 2-aryloxy methyl oxazoline scaffold is validated for anti-inflammatory activity, and 727674-58-0 represents the unsubstituted phenoxy member of this series, making it a key reference compound for SAR expansion or as a synthetic intermediate for further derivatization.

• [1] Khanum SA, Noor Fatima Khanum, Shashikanth M. Synthesis and anti-inflammatory activity of 2-aryloxy methyl oxazolines. Bioorganic & Medicinal Chemistry Letters. 2008;18(16):4597-4601. View Source

Anticonvulsant Profile of the 2-Phenyl Analog

The 2-phenyl analog 4,4-bis(hydroxymethyl)-2-phenyl-2-oxazoline (bis-HMPO, CAS 62203-32-1) has been characterized as an anticonvulsant agent. At a dose of 150 mg/kg, bis-HMPO reduced tonic seizure duration and increased the threshold for electroshock-induced seizures in Mongolian gerbils [1]. Bis-HMPO also demonstrated a dose-dependent decrease in paroxysmal EEG activity and an inhibitory effect on entorhinal cortex–dentate gyrus synaptic transmission [2]. The phenoxymethyl analog 727674-58-0, with its distinct C2 substituent, is not documented to share this specific CNS pharmacological profile, underscoring how the C2 substituent dictates biological target engagement within this scaffold class.

Anticonvulsant Activity

Class-level inference

No reported anticonvulsant data for target

Functional divergence from 2-phenyl analog (bis-HMPO)

Bis-HMPO active at 150 mg/kg in Mongolian gerbil seizure model

Evidence Dimension	In vivo anticonvulsant activity (electroshock and audiogenic seizure models)
Target Compound Data	No anticonvulsant data available for 727674-58-0; C2 phenoxymethyl group structurally diverges from the anticonvulsant pharmacophore
Comparator Or Baseline	bis-HMPO (CAS 62203-32-1): 150 mg/kg reduced tonic seizure duration and severity; dose-dependent EEG paroxysm suppression in Mongolian gerbil
Quantified Difference	Qualitative divergence: 2-phenyl analog has documented anticonvulsant activity; 2-phenoxymethyl analog (727674-58-0) has no reported anticonvulsant activity, representing a functional differentiation rather than potency difference
Conditions	Mongolian gerbil epilepsy model; electroshock- and audiogenic-induced seizures

Why This Matters

For CNS drug discovery programs targeting anticonvulsant mechanisms, the 2-phenyl analog (bis-HMPO) rather than 727674-58-0 would be the appropriate tool compound. Conversely, for programs seeking to avoid CNS anticonvulsant activity while retaining the bis-hydroxymethyl oxazoline core, 727674-58-0 offers a structurally differentiated alternative.

• [1] PubMed. The anticonvulsive effect of 4,4-bis(hydroxymethyl)-2-phenyl-2-oxazoline. Revista de Neurologia. 2005;40(11):652-655. View Source
• [2] Core.ac.uk. Effect of the 2-phenyl-4,4-bis-hydroxymethyl-2-oxazoline in the dentate gyrus response to stimulation of entorhinal cortex and spontaneous electrical activity of the Mongolian gerbil. 2008. View Source

Commercial Availability and Purity Specifications

727674-58-0 is commercially available from multiple vendors with specified purities: Leyan offers 97% purity , ChemScene offers ≥97% purity with storage at 2–8 °C sealed in dry conditions , and MolCore offers NLT 98% purity under ISO certification . In comparison, the 2-phenyl analog (CAS 62203-32-1) is listed by Fluorochem at a premium price point (¥3388/1g) . The broader vendor base and multiple purity grades available for 727674-58-0 provide procurement flexibility, while the established ISO-certified supply (MolCore) supports GMP-adjacent research workflows.

Commercial Availability

Supporting evidence

Target (727674-58-0) Purity 97–98%; multiple vendors (Leyan, ChemScene, MolCore)

2-Phenyl analog Limited vendor options; premium pricing

Multi-vendor supply may reduce procurement risk

ISO-certified supply available (MolCore)

Evidence Dimension	Commercial vendor availability and purity specifications
Target Compound Data	727674-58-0: 97% (Leyan, ChemScene); ≥98% (MolCore, ISO-certified); ≥95% (CymitQuimica)
Comparator Or Baseline	2-Phenyl analog (CAS 62203-32-1): Available from Fluorochem and Amerigo Scientific; premium pricing
Quantified Difference	Multiple vendors with 97–98% purity for 727674-58-0 vs. limited vendor options and higher cost for 2-phenyl analog
Conditions	Vendor product datasheets as of 2024–2025

Why This Matters

Robust multi-vendor availability with defined purity grades reduces supply chain risk and enables bulk procurement for large-scale synthesis programs, giving 727674-58-0 a practical advantage over less commercially accessible analogs.

High-Value Application Scenarios for 727674-58-0

Reference Compound for Anti-Inflammatory SAR Studies

727674-58-0 serves as the unsubstituted phenoxy congener within the biologically validated 2-aryloxy methyl oxazoline series. The class-level anti-inflammatory activity established for this scaffold (46.5–48.5% inhibition in rat paw edema for analogs 3b, 3h, 3l) [1] positions 727674-58-0 as an essential reference compound for systematic SAR exploration. Its distinct phenoxymethyl C2 substituent, with additional conformational flexibility and moderate lipophilicity relative to the 2-phenyl analog, makes it a strategic starting point for optimizing potency, selectivity, and drug-like properties in anti-inflammatory drug discovery campaigns.

Non-Anticonvulsant Control for bis-HMPO Neuroscience Studies

The 2-phenyl analog bis-HMPO (CAS 62203-32-1) is a characterized anticonvulsant with documented effects on hippocampal synaptic transmission [1]. For neuroscience researchers studying entorhinal cortex–hippocampal circuitry, 727674-58-0 can serve as a structurally related but functionally divergent control compound. Its phenoxymethyl group replaces the pharmacophoric phenyl ring responsible for anticonvulsant activity, enabling experiments that isolate the contribution of the C2 substituent to the observed CNS pharmacology.

Multi-Vendor Procurement of ISO-Certified Building Block

With confirmed availability from multiple vendors at purities of 97% to ≥98% (Leyan, ChemScene, MolCore) [1], 727674-58-0 is procurement-ready for process chemistry scale-up. MolCore's ISO-certified supply supports quality-controlled synthetic workflows. The compound's boiling point (415.0±20.0 °C) and density (1.3±0.1 g/cm³) inform distillation and handling protocols. For programs requiring gram-to-kilogram quantities of a bis-hydroxymethyl oxazoline building block, 727674-58-0 offers superior supply chain robustness compared to less commercially available analogs such as the 2-phenyl derivative.

Functional Monomer with Dual Hydroxymethyl Handles

The 4,4-bis(hydroxymethyl) motif of 727674-58-0 provides two primary alcohol functionalities for polymer derivatization, while the phenoxymethyl-substituted oxazoline ring offers a distinct reactivity profile compared to alkyl- or aryl-substituted oxazoline monomers used in ring-opening polymerization [1]. The increased lipophilicity from the phenoxymethyl group, relative to the 2-phenyl analog (XLogP3 = -0.1) , may impart different solution properties to resulting polymers, making 727674-58-0 a candidate for amphiphilic copolymer design where moderate hydrophobicity is desired.

Application

Selection Property

Validation Focus

Anti-inflammatory SAR expansion studies

Unsubstituted phenoxy congener of validated 2-aryloxy methyl oxazoline series

Class-level anti-inflammatory activity review (carrageenan model)

C2-dependent CNS pharmacology studies

Structurally related, functionally divergent control compound

Absence of anticonvulsant activity verification

Process chemistry scale-up synthesis

Multi-vendor availability with defined purity grades (97–98%)

Supply chain robustness and purity specification review

Amphiphilic copolymer design

Bis-hydroxymethyl monomer with phenoxymethyl hydrophobicity

Polymerization behavior and solution property evaluation

• [1] Khanum SA, Noor Fatima Khanum, Shashikanth M. Synthesis and anti-inflammatory activity of 2-aryloxy methyl oxazolines. Bioorganic & Medicinal Chemistry Letters. 2008;18(16):4597-4601. View Source
• [2] PubMed. The anticonvulsive effect of 4,4-bis(hydroxymethyl)-2-phenyl-2-oxazoline. Revista de Neurologia. 2005;40(11):652-655. View Source
• [3] PubChem. CID 254960: 4,4-Bis(hydroxymethyl)-2-phenyl-2-oxazoline. Computed Properties: XLogP3. View Source